Cas no 904432-62-8 (3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one
• CAS No: 904432-62-8
• MF: C₁₅H₇ClF₂O₄S
• MW: 356.728489160538
• CID: 5442405
• PubChem ID: 7246282
• Update Time: 2025-10-29

3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorophenyl)sulfonyl]-6,8-difluoro-2H-1-benzopyran-2-one
• 3-((4-chlorophenyl)sulfonyl)-6,8-difluoro-2H-chromen-2-one
• 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one
• 3-(4-chlorophenyl)sulfonyl-6,8-difluorochromen-2-one
• SCHEMBL21033126
• AKOS001813172
• 904432-62-8
• VU0511487-1
• F3165-1483

• Inchi： 1S/C15H7ClF2O4S/c16-9-1-3-11(4-2-9)23(20,21)13-6-8-5-10(17)7-12(18)14(8)22-15(13)19/h1-7H
• InChI Key： LKWSPUZLBXHDDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(=O)OC2C(=CC(=CC=2C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 355.9721639g/mol
• Monoisotopic Mass: 355.9721639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.601±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.7±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one

Comprehensive Overview of 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one (CAS No. 904432-62-8)

3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one (CAS No. 904432-62-8) is a fluorinated coumarin derivative with a sulfonyl functional group. This compound belongs to the class of organofluorine compounds, which have gained significant attention in pharmaceutical and material science research due to their unique electronic properties and metabolic stability. The presence of both fluorine atoms and a chlorobenzenesulfonyl moiety makes this molecule particularly interesting for drug discovery applications.

Recent studies have shown that fluorinated coumarin derivatives like 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one exhibit promising biological activities. Researchers are particularly interested in their potential as enzyme inhibitors and fluorescent probes. The compound's photophysical properties make it suitable for applications in bioimaging and molecular sensing, which are currently hot topics in chemical biology.

The synthesis of 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one typically involves multi-step organic reactions starting from commercially available difluorophenol derivatives. The sulfonylation reaction with 4-chlorobenzenesulfonyl chloride is a critical step in the preparation process. Current research focuses on developing more efficient synthetic routes to improve yields and reduce environmental impact, addressing the growing demand for green chemistry approaches in pharmaceutical manufacturing.

From a structural perspective, the difluoro substitution at positions 6 and 8 of the coumarin ring significantly alters the electronic distribution of the molecule compared to non-fluorinated analogs. This modification enhances the compound's lipophilicity and metabolic stability, making it more suitable for potential therapeutic applications. The chlorobenzenesulfonyl group provides additional sites for molecular interactions, which could be exploited in drug design for specific target proteins.

The pharmaceutical industry has shown increasing interest in fluorinated heterocyclic compounds like 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one due to their potential as kinase inhibitors and anti-inflammatory agents. Recent patent literature reveals that similar structures are being investigated for their ability to modulate various biological pathways. The compound's structural features suggest possible applications in developing treatments for chronic diseases, a major focus area in current medical research.

In material science applications, 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one has potential as a building block for advanced organic materials. Its rigid molecular framework and polar functional groups make it suitable for creating novel liquid crystals or organic semiconductors. These applications align with current trends in developing sustainable electronic materials for next-generation devices.

Analytical characterization of 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. The compound's UV-Vis absorption and fluorescence emission properties are of particular interest for photochemical applications. Modern analytical techniques like HPLC-MS are essential for purity assessment, especially for pharmaceutical-grade material.

The stability profile of 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one under various conditions is an important consideration for its practical applications. Studies indicate that the compound demonstrates good thermal stability and photostability, making it suitable for long-term storage and use in light-exposed applications. These properties are particularly valuable for developing stable formulations in pharmaceutical and material science contexts.

From a commercial perspective, the demand for specialized fluorinated building blocks like 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one continues to grow. Pharmaceutical companies and research institutions are actively seeking novel heterocyclic compounds for drug discovery programs. The compound's unique structural features and potential biological activities make it a valuable candidate for further development and commercialization.

Future research directions for 3-(4-chlorobenzenesulfonyl)-6,8-difluoro-2H-chromen-2-one may include detailed structure-activity relationship studies, optimization of synthetic methodologies, and exploration of new application areas. The growing interest in targeted therapies and precision medicine suggests potential opportunities for this compound in developing selective therapeutic agents. Additionally, its photophysical properties could be further exploited in developing advanced sensing technologies and diagnostic tools.